3-amino-N-(3,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 6-amino-N-(3,4-dimethoxyphenyl)-4-thia-2-azatricyclo[7.6.0.03,7]pentadeca-1,3(7),5,8-tetraene-5-carboxamide
• InChI: InChI=1S/C22H25N3O3S/c1-27-17-10-9-14(12-18(17)28-2)24-21(26)20-19(23)15-11-13-7-5-3-4-6-8-16(13)25-22(15)29-20/h9-12H,3-8,23H2,1-2H3,(H,24,26)
• InChI Key: SZVYODNUACTMRW-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)C2=C(C3=CC4=C(CCCCCC4)N=C3S2)N)OC
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=C(C3=C(S2)N=C4CCCCCCC4=C3)N)OC

Description

3-amino-N-(3,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 3-amino-N-(3,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide involves the inhibition of various enzymes and signaling pathways that are involved in inflammation, pain, and cancer. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme responsible for the production of inflammatory mediators such as prostaglandins. It also inhibits the activity of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), which is a signaling pathway involved in inflammation and cancer.
Biochemical and Physiological Effects:
3-amino-N-(3,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been found to exhibit several biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It also reduces the expression of various genes involved in inflammation and cancer. This compound has been found to induce apoptosis (programmed cell death) in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-N-(3,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide in lab experiments include its low toxicity and high efficacy. It has been found to be effective in various in vitro and in vivo models of inflammation and cancer. However, its poor solubility in water and low bioavailability limit its use in certain experiments.

Future Directions

Future research on 3-amino-N-(3,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide could focus on its potential use in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. It could also be investigated for its potential use in the treatment of other inflammatory and autoimmune disorders. Further studies could also be conducted to improve its solubility and bioavailability, which could increase its efficacy in various experiments.

Synthesis Methods

The synthesis of 3-amino-N-(3,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been achieved using several methods. One of the commonly used methods involves the reaction of 3,4-dimethoxyphenylacetonitrile with 2-(cyclooct-2-en-1-yl)ethanamine in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then treated with acetic anhydride to yield the desired compound.

Scientific Research Applications

3-amino-N-(3,4-dimethoxyphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit significant anti-inflammatory, analgesic, and anti-cancer properties. This compound has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.